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Compound of Interest

Compound Name:
2-methyl-1,3-Dioxolane-2-

acetamide

Cat. No.: B3043021 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and storage of 2-methyl-1,3-dioxolane.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What are the primary hazards associated with 2-methyl-1,3-dioxolane?

A1: 2-Methyl-1,3-dioxolane is a highly flammable liquid and vapor.[1][2] It can also cause

serious eye irritation.[2][3] One of the most significant hazards is its potential to form explosive

peroxides upon storage and exposure to air.[4][5]

Q2: My experiment is giving unexpected results. Could the 2-methyl-1,3-dioxolane be the

issue?

A2: Yes, impurities in 2-methyl-1,3-dioxolane can affect experimental outcomes. The most

common issue is the presence of peroxides, which can alter reaction pathways. It is also

moisture-sensitive, and hydrolysis can lead to the formation of acetaldehyde and ethylene

glycol, which may interfere with your experiment.[6][7] It is recommended to test for peroxides

and use a freshly opened bottle or purified solvent for sensitive applications.

Q3: I suspect my container of 2-methyl-1,3-dioxolane may have formed peroxides. What should

I do?
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A3: Do not move or shake the container if you observe crystalline deposits, cloudiness, or an

immiscible layer, as these can be signs of dangerous peroxide levels.[4] If it is safe to do so,

you should test for the presence of peroxides using appropriate test strips or a chemical test. If

peroxides are present at a concentration of 25 ppm or higher, the container should be disposed

of as hazardous waste.[4]

Q4: How can I test for the presence of peroxides in 2-methyl-1,3-dioxolane?

A4: A simple and effective method is to use peroxide test strips, which will indicate the peroxide

concentration through a color change.[4] Alternatively, a chemical test can be performed by

mixing 1 mL of the 2-methyl-1,3-dioxolane with 1 mL of glacial acetic acid and adding a few

drops of a 5% aqueous potassium iodide solution. A yellow to brown color indicates the

presence of peroxides.[4][5]

Q5: What is the recommended procedure for storing 2-methyl-1,3-dioxolane to minimize

hazards?

A5: Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames, and

other ignition sources.[1][3][8] The container should be tightly closed to prevent exposure to air

and moisture.[3][7][8] It is also advisable to store it under an inert atmosphere (e.g., nitrogen or

argon) and in the dark.[4] Opened containers should be dated and tested for peroxides

periodically.[4]

Q6: What personal protective equipment (PPE) should I wear when handling 2-methyl-1,3-

dioxolane?

A6: Always wear appropriate personal protective equipment, including safety goggles with side-

shields, chemical-resistant gloves, and a lab coat.[3] If there is a risk of inhalation, use a

respirator with a suitable cartridge.[3] Ensure that an eyewash station and safety shower are

readily accessible.[7]

Q7: In case of a spill, what is the correct clean-up procedure?

A7: In the event of a spill, immediately evacuate the area and remove all ignition sources.[3][8]

Ventilate the area. For containment and clean-up, use an inert absorbent material. Do not use

combustible materials like paper towels. Collect the absorbed material into a suitable, closed

container for disposal as hazardous waste.[8][9]
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Quantitative Data
Property Value Source(s)

Molecular Formula C₄H₈O₂ [2][10][11]

Molecular Weight 88.11 g/mol [10][12]

Appearance Colorless to light yellow liquid [8]

Boiling Point 82-83 °C [8][13][14]

Density 0.982 g/cm³ at 25 °C [8][13][14]

Flash Point -2 °C (closed cup) [8]

Lower Explosion Limit 1.9 % (V) [8]

Vapor Pressure 57.3 hPa at 20 °C [8]

Refractive Index n20/D 1.398 [13]

Experimental Protocols
Protocol 1: Peroxide Testing using Potassium Iodide
Method
Objective: To qualitatively determine the presence of peroxides in 2-methyl-1,3-dioxolane.

Materials:

Sample of 2-methyl-1,3-dioxolane

Glacial acetic acid

Potassium iodide, 5% aqueous solution

Test tube with stopper

Pipettes

Procedure:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2H00%2F2H08-1-01.pdf
https://www.chemicalbook.com/synthesis/2-methyl-1-3-dioxolane.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=497-26-7
https://www.chemicalbook.com/synthesis/2-methyl-1-3-dioxolane.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-1_3-dioxolane
https://www.chemicalbook.com/msds/2-methyl-1-3-dioxolane.htm
https://www.chemicalbook.com/msds/2-methyl-1-3-dioxolane.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/292206
https://www.chembk.com/en/chem/2-METHYL-1,3-DIOXOLANE
https://www.chemicalbook.com/msds/2-methyl-1-3-dioxolane.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/292206
https://www.chembk.com/en/chem/2-METHYL-1,3-DIOXOLANE
https://www.chemicalbook.com/msds/2-methyl-1-3-dioxolane.htm
https://www.chemicalbook.com/msds/2-methyl-1-3-dioxolane.htm
https://www.chemicalbook.com/msds/2-methyl-1-3-dioxolane.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/292206
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a clean, dry test tube, add 1 mL of the 2-methyl-1,3-dioxolane sample.

Add 1 mL of glacial acetic acid to the test tube.

Add 2-3 drops of the 5% potassium iodide solution.

Stopper the test tube and gently mix the contents.

Observe any color change against a white background.

No color change: Peroxides are not present in significant amounts.

Yellow color: Indicates the presence of peroxides.[4][5]

Brown color: Indicates a high concentration of peroxides.[4][5]

Dispose of the test solution as hazardous waste.

Protocol 2: Safe Handling and Dispensing
Objective: To safely transfer 2-methyl-1,3-dioxolane from a storage container to an

experimental setup.

Materials:

Container of 2-methyl-1,3-dioxolane

Inert gas source (Nitrogen or Argon) with regulator and tubing

Clean, dry glassware for the experiment

Syringe or cannula

Personal Protective Equipment (PPE) as specified in the FAQs

Procedure:

Ensure the work area is well-ventilated, and all ignition sources are removed.
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Don the appropriate PPE (safety goggles, gloves, lab coat).

If the container has been previously opened, check the date and test for peroxides if

necessary.

To create an inert atmosphere, carefully puncture the septum of the container with a needle

connected to the inert gas source.

Insert a second needle through the septum to act as a vent.

Establish a gentle, positive pressure of the inert gas.

Using a clean, dry syringe or cannula, withdraw the desired amount of 2-methyl-1,3-

dioxolane.

Transfer the liquid to your reaction vessel, which should also be under an inert atmosphere if

the reaction is air-sensitive.

After dispensing, remove the syringe/cannula and the gas inlet needle. The septum should

self-seal.

Store the container of 2-methyl-1,3-dioxolane according to the recommended storage

conditions.
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Troubleshooting Workflow for Peroxide Formation

Suspect Peroxide Formation
(e.g., old container, unexpected results)

Visually Inspect Container
(crystals, cloudiness, layers)

Test for Peroxides
(e.g., test strips, KI method)

No visible signs

Handle with Extreme Caution
Do Not Move Container

Contact EHS Immediately

Visible signs present

Peroxides Detected?

Concentration > 25 ppm?

Yes

Safe to Use
(Proceed with caution)

No

Dispose as Hazardous Waste
Contact EHS

Yes No

Click to download full resolution via product page

Caption: Troubleshooting workflow for suspected peroxide formation in 2-methyl-1,3-dioxolane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://bg.cpachem.com/msds?num=SB40500&dnl=sd_-_2-Methyl-1%2C3-dioxolane+%5BCAS%E2%88%B6497-26-7%5D_%28SB40500%29_%28EU%29.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2H00%2F2H08-1-01.pdf
https://www.echemi.com/sds/2-methyl-13-dioxolane-pid_Seven33608.html
https://uwaterloo.ca/chemistry/resources-services/sop-peroxide-forming-compounds
https://uwaterloo.ca/chemistry/resources-services/sop-peroxide-forming-compounds
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/CHM-GUI-005-NEW.pdf
https://www.benchchem.com/product/b3021168
https://www.fishersci.com/store/msds?partNumber=AC271971000&productDescription=2-ETHYL-2-METHYL-1%2C3-DIO+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-methyl-1-3-dioxolane.htm
https://www.echemi.com/sds/2-methyl-13-dioxolane-2-ethanol-pid_Rock4813.html
https://www.chemicalbook.com/synthesis/2-methyl-1-3-dioxolane.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=497-26-7
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-1_3-dioxolane
https://www.sigmaaldrich.com/SG/en/product/aldrich/292206
https://www.chembk.com/en/chem/2-METHYL-1,3-DIOXOLANE
https://www.benchchem.com/product/b3043021#handling-and-storage-of-2-methyl-1-3-dioxolane
https://www.benchchem.com/product/b3043021#handling-and-storage-of-2-methyl-1-3-dioxolane
https://www.benchchem.com/product/b3043021#handling-and-storage-of-2-methyl-1-3-dioxolane
https://www.benchchem.com/product/b3043021#handling-and-storage-of-2-methyl-1-3-dioxolane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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